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Compound of Interest

Compound Name: Acetylisoniazid

Cat. No.: B140540

An In-depth Technical Guide to Acetylisoniazid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and biological properties of
Acetylisoniazid, a primary metabolite of the frontline anti-tuberculosis drug, Isoniazid.

Chemical Identity and Structure

Acetylisoniazid, systematically named N'-acetylpyridine-4-carbohydrazide, is a
carbohydrazide that results from the formal condensation of the carboxy group of isonicotinic
acid with hydrazine, followed by the acetylation of the monosubstituted nitrogen atom[1][2]. It is
the major and biologically inactive metabolite of Isoniazid[1].

The chemical structure of Acetylisoniazid is depicted below:
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(Image Source: PubChem CID 71602)

Physicochemical and Pharmacokinetic Properties

The fundamental physicochemical and computed properties of Acetylisoniazid are
summarized in the table below. These parameters are crucial for understanding its behavior in
biological systems and for the development of analytical methods.
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Property Value Reference
Identifiers

CAS Number 1078-38-2

PubChem CID 71602

Molecular Properties

Molecular Formula C8HIN302

Molecular Weight 179.18 g/mol

Exact Mass 179.069476538 Da

Physicochemical Data

Melting Point 105 °C (in Ethanol)
Boiling Point (estimate) 311.69 °C

XLogP3 -0.4

Topological Polar Surface Area  71.1 A2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor 3

Count

Rotatable Bond Count 1

Metabolic Pathway of Isoniazid

Acetylisoniazid is the product of the primary metabolic pathway of Isoniazid. This
biotransformation is critical in drug development as it governs the parent drug's efficacy and
potential for toxicity.

The major route of Isoniazid metabolism occurs in the liver, where it is acetylated by the
enzyme N-acetyltransferase 2 (NAT2) to form Acetylisoniazid. The rate of this acetylation is
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subject to genetic polymorphism, leading to "fast" and "slow" acetylator phenotypes in the
population. Acetylisoniazid is subsequently hydrolyzed into isonicotinic acid and
acetylhydrazine. Acetylhydrazine can be further metabolized and is implicated in the
hepatotoxicity associated with Isoniazid therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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